Cas no 103057-04-1 (Methanone, [4-[2-(diethylamino)ethoxy]phenyl](2-phenyl-1H-indol-3-yl)-)
![Methanone, [4-[2-(diethylamino)ethoxy]phenyl](2-phenyl-1H-indol-3-yl)- structure](https://www.kuujia.com/scimg/cas/103057-04-1x500.png)
103057-04-1 structure
Product name:Methanone, [4-[2-(diethylamino)ethoxy]phenyl](2-phenyl-1H-indol-3-yl)-
Methanone, [4-[2-(diethylamino)ethoxy]phenyl](2-phenyl-1H-indol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone, [4-[2-(diethylamino)ethoxy]phenyl](2-phenyl-1H-indol-3-yl)-
- [4-[2-(diethylamino)ethoxy]phenyl]-(2-phenyl-1H-indol-3-yl)methanone
- DTXSID10761276
- {4-[2-(Diethylamino)ethoxy]phenyl}(2-phenyl-1H-indol-3-yl)methanone
- 103057-04-1
-
- Inchi: InChI=1S/C27H28N2O2/c1-3-29(4-2)18-19-31-22-16-14-21(15-17-22)27(30)25-23-12-8-9-13-24(23)28-26(25)20-10-6-5-7-11-20/h5-17,28H,3-4,18-19H2,1-2H3
- InChI Key: VCNIGFPVMNWDOR-UHFFFAOYSA-N
- SMILES: CCN(CCOC1=CC=C(C(C2C3=CC=CC=C3NC=2C2=CC=CC=C2)=O)C=C1)CC
Computed Properties
- Exact Mass: 411.20741
- Monoisotopic Mass: 412.215078140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 549
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- PSA: 42.43
Methanone, [4-[2-(diethylamino)ethoxy]phenyl](2-phenyl-1H-indol-3-yl)- Related Literature
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Oriana Esposito,Alexandra K. de K. Lewis,Peter B. Hitchcock,Stephen Caddick,F. Geoffrey N. Cloke Chem. Commun., 2007, 1157-1159
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Chih-Chia Cheng,Wei-Ling Lin,Zhi-Sheng Liao,Chih-Wei Chu,Jyun-Jie Huang,Shan-You Huang,Wen-Lu Fan Polym. Chem., 2017,8, 7469-7474
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Shenglai Yao,Christoph van Wüllen,Matthias Driess Chem. Commun., 2008, 5393-5395
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